Cas no 2338-30-9 (1H-Benzimidazole,4,5,6,7-tetrabromo-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,4,5,6,7-tetrabromo-2-(trifluoromethyl)-
• CAS No: 2338-30-9
• MF: C₈HBr₄F₃N₂
• MW: 501.718148946762
• CID: 276690
• PubChem ID: 75358
• Update Time: 2025-04-19

1H-Benzimidazole,4,5,6,7-tetrabromo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4,5,6,7-tetrabromo-2-(trifluoromethyl)-
• 4,5,6,7-tetrabromo-2-(trifluoromethyl)-1H-benzimidazole
• 5-23-06-00363 (Beilstein Handbook Reference)
• BDBM50156369
• 1H-Benzimidazole, 4,5,6,7-tetrabromo-2-(trifluoromethyl)-
• BRN 0552703
• Benzimidazole, 4,5,6,7-tetrabromo-2-(trifluoromethyl)-
• 4,5,6,7-tetrabromo-2-trifluoro-methylbenzimidazole
• DTXSID90177937
• 2338-30-9
• CHEMBL227370
• 4,5,6,7-Tetrabromo-2-(trifluoromethyl)benzimidazole
• AGSFSCDYZMGUGS-UHFFFAOYSA-N

• Inchi： 1S/C8HBr4F3N2/c9-1-2(10)4(12)6-5(3(1)11)16-7(17-6)8(13,14)15/h(H,16,17)
• InChI Key： AGSFSCDYZMGUGS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)Br)Br)Br

Computed Properties

• Exact Mass: 497.68243
• Monoisotopic Mass: 497.682533
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 2.594
• Boiling Point: 471.2°Cat760mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.671
• PSA: 28.68